Cas no 61587-01-7 (L-Cysteine, N-glycyl-S-methyl-)

L-Cysteine, N-glycyl-S-methyl- structure
61587-01-7 structure
Product Name:L-Cysteine, N-glycyl-S-methyl-
CAS No:61587-01-7
MF:C6H12N2O3S
MW:192.236080169678
CID:473863
PubChem ID:71394370
Update Time:2025-04-19

L-Cysteine, N-glycyl-S-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, N-glycyl-S-methyl-
    • (2R)-2-[(2-aminoacetyl)amino]-3-methylsulfanylpropanoic acid
    • 61587-01-7
    • DTXSID30816070
    • Glycyl-S-methyl-L-cysteine
    • Inchi: 1S/C6H12N2O3S/c1-12-3-4(6(10)11)8-5(9)2-7/h4H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t4-/m0/s1
    • InChI Key: QGOGLXKKLRWXQS-BYPYZUCNSA-N
    • SMILES: S(C)C[C@@H](C(=O)O)NC(CN)=O

Computed Properties

  • Exact Mass: 192.05696
  • Monoisotopic Mass: 192.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 92.42
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